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3-Isopropoxy-2,4-dimethyl-

azetidine

Cat. No.: B15367957

Get Quote

Executive Summary
In modern drug design, the 2,4-dimethylazetidine scaffold represents a high-value bioisostere

for the

-diethylamine moiety.[1] By constraining the flexible diethyl chain into a four-membered ring,
this scaffold offers three distinct advantages:

Entropic Advantage: It locks the nitrogen lone pair and alkyl substituents into a defined

vector, reducing the entropic penalty upon protein binding.

Metabolic Shielding: The

-methylation at positions 2 and 4 sterically hinders Cytochrome P450-mediated

-oxidation, significantly extending half-life (

).[1]

Basicity Modulation: The steric bulk around the nitrogen atom modulates the pKa relative to

unsubstituted azetidines, influencing membrane permeability and hERG channel avoidance.
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This guide analyzes the stereochemical distinctness of the cis (meso) and trans (chiral)

isomers and provides actionable protocols for their synthesis and application.

Physicochemical Profile
The introduction of methyl groups at the 2 and 4 positions of the azetidine ring dramatically

alters the physical properties compared to the unsubstituted parent heterocycle.

Table 1: Comparative Physicochemical Data

Property
Azetidine
(Parent)

trans-2,4-
Dimethylazetid
ine

cis-2,4-
Dimethylazetid
ine

Relevance

Formula
Core

stoichiometry

Molar Mass 57.09 g/mol 85.15 g/mol 85.15 g/mol
Fragment-based

design

LogP (Calc) -0.12 ~0.80 ~0.65
Lipophilicity/Per

meability

pKa (Conj.[1]

Acid)
11.29 ~10.5 - 10.8 ~10.8 - 11.0

Ionization at

physiological pH

Boiling Point 61-62 °C ~85-90 °C ~90-95 °C
Handling/Purifica

tion

Stereochemistry Achiral
Chiral (

symmetric)

Meso (

symmetric)
Receptor fit

*Note: pKa values are estimated based on the inductive donation of methyl groups balanced by

the steric hindrance to cation solvation. The trans isomer is typically slightly less basic due to

increased steric shielding of the lone pair in the pseudo-equatorial conformation.

Conformational Dynamics: The Puckering Effect
Unlike the planar representation often seen in 2D sketches, the azetidine ring is puckered to

relieve torsional strain (eclipsing interactions).
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Trans-Isomer ((2S,4S) or (2R,4R)): Adopts a conformation where both methyl groups are

pseudo-equatorial, minimizing 1,3-diaxial-like repulsions.[1] This is the thermodynamically

preferred isomer and the primary pharmacophore mimic for diethylamine.

Cis-Isomer (Meso): Forces one methyl group into a pseudo-axial position when the other is

pseudo-equatorial, or forces a high-energy planar transition state.[1] This creates a distinct

molecular volume that often fails to fit binding pockets optimized for diethylamine.

Stereochemical Synthesis & Separation Protocol
Accessing the specific isomer is critical. The following workflow describes the synthesis of 2,4-

dimethylazetidine from 2,4-pentanediol, utilizing a cyclization strategy that allows for the

separation of isomers.

Experimental Workflow: Diol Activation to Cyclization
The synthesis relies on converting the chiral diol into a bis-electrophile, which is then displaced

by a nitrogen nucleophile.[1]

Start: 2,4-Pentanediol
(Mixture or Enantiopure)

Activation
(Mesylation/Tosylation)

MsCl, Et3N, DCM
0°C to RT Cyclization

(Benzylamine, Heat)

BnNH2, Reflux
(SN2 Displacement) Deprotection

(H2, Pd/C)
N-Benzyl Intermediate Isomer Separation

(Distillation or Chiral HPLC)
Crude Amine Pure 2,4-Dimethylazetidine

(Cis or Trans)
Isolation

Click to download full resolution via product page

Figure 1: Synthetic pathway for accessing 2,4-dimethylazetidine isomers. The stereochemistry

of the starting diol dictates the product ratio.

Detailed Protocol (Self-Validating)
Step 1: Activation of 2,4-Pentanediol

Reagents: 2,4-Pentanediol (1.0 eq), Methanesulfonyl chloride (MsCl, 2.2 eq), Triethylamine

(Et3N, 2.5 eq), DCM (Solvent).[1]

Procedure: Cool the diol/Et3N solution to 0°C. Add MsCl dropwise to prevent exotherms. Stir

at Room Temperature (RT) for 4 hours.
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Validation: TLC should show complete consumption of the polar diol. Workup with aqueous

to remove acid byproducts.

Step 2: Cyclization

Reagents: Crude dimesylate, Benzylamine (3.0 eq - excess acts as solvent/base).[1]

Procedure: Heat the mixture to 70-80°C for 12-18 hours. The excess amine drives the

double

displacement.

Mechanism: The first displacement forms a secondary amine; the second intramolecular

displacement closes the ring.

Note: Using a chiral diol (e.g., (2R,4R)-pentanediol) will yield the corresponding chiral

azetidine with inversion at both centers (retention of relative stereochemistry).[1]

Step 3: Deprotection & Isolation

Reagents:

-benzyl-2,4-dimethylazetidine,

gas (1 atm), 10% Pd/C catalyst, Methanol.

Procedure: Hydrogenate until uptake ceases (typically 2-4 hours). Filter catalyst.

Purification: The cis and trans isomers have different boiling points. Careful fractional

distillation can separate the bulk isomers. For high purity (>99% de), conversion to the

tartrate salt and recrystallization is recommended.[1]

Medicinal Chemistry Applications
Metabolic Stability (The "Magic Methyl" Effect)
Azetidines are susceptible to oxidative ring opening via

-carbon hydroxylation.[1]
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Mechanism: CYP450 enzymes abstract a hydrogen from the carbon adjacent to the nitrogen.

Solution: 2,4-dimethyl substitution removes the most accessible

-protons (if quaternary) or sterically hinders the approach of the heme iron to the remaining
methine protons.[1]

Impact: This modification can transform a high-clearance fragment into a metabolically stable

anchor.[1]

Bioisostere for Diethylamine
The (2S,4S)-2,4-dimethylazetidine isomer is a "rigidified" mimic of the diethylamine group found

in many CNS-active drugs (e.g., LSD, local anesthetics).[1]

Case Study (LSZ): In the development of Lysergic Acid 2,4-dimethylazetidide (LSZ), the

(2S,4S) isomer showed potency exceeding that of LSD, while the cis isomer was significantly

less potent.[1][2] This confirmed that the active conformation of the diethylamide group in the

receptor pocket matches the trans-azetidine geometry.[1]

hERG Avoidance
Replacing a flexible diethylamine or piperidine with a 2,4-dimethylazetidine often lowers the

lipophilicity (LogP) slightly while maintaining basicity.[1] This reduction in lipophilicity, combined

with the rigid shape, can reduce non-specific binding to the hERG potassium channel, a critical

safety parameter in early discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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